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Compound of Interest

Compound Name: 2-Nitro-6-(trifluoromethyl)aniline

Cat. No.: B1589192

An In-depth Technical Guide to the Health and Safety of 2-Nitro-6-(trifluoromethyl)aniline

Authored by: Gemini, Senior Application Scientist

Introduction: 2-Nitro-6-(trifluoromethyl)aniline, with CAS Number 24821-17-8, is a fluorinated
nitroaromatic amine used as an organic building block in chemical synthesis.[1][2] Its dual
functional groups—a nitro group and an aniline moiety—coupled with the electron-withdrawing
trifluoromethyl group, make it a valuable intermediate. However, these same structural features
necessitate a rigorous and informed approach to its handling and safety management. This
guide provides a comprehensive overview of the health and safety data for 2-Nitro-6-
(trifluoromethyl)aniline, drawing parallels from structurally similar compounds to ensure a
conservative and proactive safety posture. It is intended for researchers, chemists, and drug
development professionals who may handle this or similar reagents.

Chemical and Physical Properties

A foundational understanding of a substance's physical properties is critical for anticipating its
behavior under laboratory conditions and for designing appropriate containment and handling
strategies.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1589192?utm_src=pdf-interest
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.scbt.com/p/2-nitro-6-trifluoromethyl-aniline-24821-17-8
https://www.bldpharm.com/products/24821-17-8.html
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 24821-17-8 [1]
Molecular Formula C7HsF3N202 [1]
Molecular Weight 206.12 g/mol [1]
Appearance Solid
Melting Point 48-52 °C
) > 110 °C (> 230 °F) - closed

Flash Point

cup

a,a,0-Trifluoro-6-nitro-ortho-
Synonyms toluidine, 2-Amino-3-

nitrobenzotrifluoride

Hazard Identification and GHS Classification

While specific GHS classification for 2-Nitro-6-(trifluoromethyl)aniline is not uniformly
available, data from analogous compounds like 2-nitroaniline and other trifluoromethyl-
substituted anilines provide a strong basis for hazard assessment.[3] The primary hazards are
associated with toxicity upon exposure and potential for organ damage with repeated contact.

Summary of Potential Hazards

Structurally similar nitroanilines are classified as toxic upon ingestion, inhalation, or skin
contact.[4] A significant systemic risk associated with nitroanilines is the potential to cause
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable
to transport oxygen effectively.[5][6] This leads to cyanosis (blueish skin), headache, dizziness,
and nausea.[5] The effects can be delayed, appearing hours after exposure.[5][6]

Prolonged or repeated exposure may cause damage to organs, particularly the blood, bone
marrow, spleen, and liver.[7] This substance is also expected to cause skin and serious eye
irritation.[7][8]

GHS Hazard Classification Workflow
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The process of classifying a chemical under the Globally Harmonized System (GHS) involves
evaluating all available data against a set of established criteria. This workflow ensures a
comprehensive and standardized hazard assessment.

Gather Data
(SDS, Toxicology Reports, Physical Properties)

:

Identify Potential Hazards
(e s)

.g., Toxicity, Irritation, Chronic Effect

Classify Hazards
(Compare data to GHS criteria for each endpoint)

l l i

Assign Signal Word Select Hazard Statements Select Precautionary Statements
(‘Danger" or ‘Warning') (H-Statements) (P-Statements)

Create GHS Label
(Pictograms, Statements, Identifier)

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow.

Anticipated GHS Classification

Based on available data for related compounds, the following GHS classification should be
conservatively assumed for 2-Nitro-6-(trifluoromethyl)aniline:
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Hazard Class Category Hazard Statement Pictogram
H301/H302:
o ) ) Skull and Crossbones
Acute Toxicity, Oral Category 3/4 Toxic/Harmful if )
/ Exclamation Mark
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ) ) Skull and Crosshones
with skin
o H331/H332:
Acute Toxicity, ) ) Skull and Crossbhones
) Category 3/4 Toxic/Harmful if ]
Inhalation ) / Exclamation Mark
inhaled
Skin H315: Causes skin ]
) o Category 2 o Exclamation Mark
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o Category 2A S Exclamation Mark
Damage/Irritation eye irritation
H373: May cause
Specific Target Organ damage to organs
Toxicity (Repeated Category 2 (Blood, Liver, Spleen) Health Hazard
Exposure) through prolonged or
repeated exposure
Hazardous to the H412: Harmful to
Aquatic Environment, Category 3 aquatic life with long None

Long-term

lasting effects

Safe Handling and Personal Protective Equipment

(PPE)

A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment, is essential for mitigating the risks associated with this

compound.

Engineering Controls
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e Chemical Fume Hood: All handling of solid 2-Nitro-6-(trifluoromethyl)aniline and its
solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust
or vapors.[9][10]

o Ventilation: Ensure adequate general laboratory ventilation to maintain a safe working
environment.[11]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
located close to the workstation.[7][12]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being performed.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1589192?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_148416-38-0.do
http://angenechemical.com/sds/67169-22-6.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15072&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3282303&productDescription=3-NTRO-5-TRIFLROMETHL+ANIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye/Face Protection

ANSI Z87.1 compliant
chemical safety goggles. A
face shield should be worn if

there is a splash hazard.[4][11]

Protects against dust particles,
splashes, and vapors that can

cause serious eye irritation.

Skin Protection (Gloves)

Chemical-resistant gloves
(e.g., Nitrile rubber, >0.11 mm
thickness). Always inspect
gloves for integrity before use
and use proper removal
technique.[4][13]

Prevents skin contact, as the
compound is presumed to be
toxic upon dermal absorption

and causes skin irritation.[4][8]

Skin Protection (Clothing)

A clean, buttoned lab coat
must be worn. For larger
quantities or increased
exposure risk, a chemical-
resistant apron or suit is

recommended.[4]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

When handling outside of a
fume hood or if dust
generation is likely, a NIOSH-
approved respirator with a
particulate filter (e.g.,
N95/N99) is required.[4]

Protects against inhalation of

the toxic solid particles.

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[12][14]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[8][15]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[9][16]

» Note to Physician: Treat symptomatically. Be alert for delayed onset of methemoglobinemia.

[5]16]

Spill Response Workflow

A systematic approach is required to safely manage a chemical spill.
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'
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Caption: Chemical Spill Response Workflow.

Fire and Reactivity Data
Flammability and Fire-Fighting

o Flammability: The compound is a combustible solid.[5] Vapors may form explosive mixtures
with air if heated.[7]
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[10][17]

e Hazardous Combustion Products: Thermal decomposition can produce toxic fumes including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and gaseous
hydrogen fluoride (HF).[7][17]

 Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear to prevent contact with skin and eyes.[17][18]

Reactivity and Stability

 Stability: Stable under recommended storage conditions.[13]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.

o Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.
Avoid the formation of dust.[7][10]

Storage and Disposal
Storage

Store in a tightly sealed, properly labeled container in a dry, cool, and well-ventilated area.[7]
[19] Keep away from incompatible materials.[3] The storage area should be accessible only to
authorized personnel.

Disposal

This material and its container must be disposed of as hazardous waste.[4] Offer surplus and
non-recyclable solutions to a licensed disposal company.[15] Do not allow the chemical to enter
drains or waterways.[4][11] Contaminated packaging and PPE should be treated as hazardous
waste.[6]

Toxicological and Ecological Information
Toxicological Profile
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e Acute Toxicity: As a class, nitroanilines are considered toxic if swallowed, inhaled, or in
contact with skin.[6]

» Chronic Toxicity: Repeated exposure may lead to organ damage, with the blood
(methemoglobin formation), liver, and spleen being potential targets.[7]

» Carcinogenicity and Mutagenicity: No components of this product or similar ones at levels
greater than or equal to 0.1% are identified as probable, possible, or confirmed human
carcinogens by IARC, ACGIH, NTP, or OSHA.[15] Some studies on 2-nitroaniline showed it
to be non-mutagenic in relevant bacterial studies.[20]

o Symptoms of Exposure: Overexposure may cause headache, dizziness, tiredness, nausea,
vomiting, and cyanosis (blue lips, fingernails, and skin) due to methemoglobinemia.[5][7]

Ecological Information

This substance is considered toxic or harmful to aquatic life with long-lasting effects.[6][7] It
should not be released into the environment.[5] Persistence is unlikely based on some
available information for similar compounds, but proper disposal is paramount to prevent
environmental contamination.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]

o 2.24821-17-8|2-Nitro-6-(trifluoromethyl)aniline|BLD Pharm [bldpharm.com]
» 3. fishersci.com [fishersci.com]

¢ 4. benchchem.com [benchchem.com]

e 5.ICSC 0306 - 2-NITROANILINE [chemicalsafety.ilo.org]

e 6. oxfordlabfinechem.com [oxfordlabfinechem.com]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.oxfordlabfinechem.com/msds/(N-06355)%202-NITRO%20ANILINE%20Pure%20(o-Nitro%20Aniline).pdf
https://www.fishersci.com/store/msds?partNumber=AAA15072&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/123950-45-8.pdf
https://hpvchemicals.oecd.org/UI/handler.axd?id=eb9e5317-7ea4-4b78-95a4-67f54aef5c9a
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0306
https://www.fishersci.com/store/msds?partNumber=AAA15072&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(N-06355)%202-NITRO%20ANILINE%20Pure%20(o-Nitro%20Aniline).pdf
https://www.fishersci.com/store/msds?partNumber=AAA15072&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0306
https://www.fishersci.com/store/msds?partNumber=AAA15072&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1589192?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-nitro-6-trifluoromethyl-aniline-24821-17-8
https://www.bldpharm.com/products/24821-17-8.html
https://www.fishersci.com/store/msds?partNumber=AAA13798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_6_pyridin_2_yl_aniline.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0306
https://www.oxfordlabfinechem.com/msds/(N-06355)%202-NITRO%20ANILINE%20Pure%20(o-Nitro%20Aniline).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. fishersci.com [fishersci.com]

8. canbipharm.com [canbipharm.com]

9. WERCS Studio - Application Error [assets.thermofisher.com]
¢ 10. capotchem.cn [capotchem.cn]

e 11. angenechemical.com [angenechemical.com]

e 12. fishersci.com [fishersci.com]

e 13. carlroth.com:443 [carlroth.com:443]

e 14, aksci.com [aksci.com]

e 15. angenechemical.com [angenechemical.com]

e 16. fishersci.com [fishersci.com]

e 17. fishersci.com [fishersci.com]

o 18. assets.thermofisher.com [assets.thermofisher.com]
¢ 19. chemicalbook.com [chemicalbook.com]

e 20. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

» To cite this document: BenchChem. [health and safety data for 2-Nitro-6-
(trifluoromethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589192#health-and-safety-data-for-2-nitro-6-
trifluoromethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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